Cas no 942148-27-8 (4-(3S)-piperidin-3-ylmethylmorpholine)
4-(3S)-piperidin-3-ylmethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3S)-3-PIPERIDINYLMETHYL]-MORPHOLINE
- 4-[[(3S)-piperidin-3-yl]methyl]morpholine
- 4-(3S)-piperidin-3-ylmethylmorpholine
-
- MDL: MFCD11974744
- Inchi: 1S/C10H20N2O/c1-2-10(8-11-3-1)9-12-4-6-13-7-5-12/h10-11H,1-9H2/t10-/m0/s1
- InChI Key: ALFVQZQTMWKLKX-JTQLQIEISA-N
- SMILES: N1(CCOCC1)C[C@H]1CCCNC1
4-(3S)-piperidin-3-ylmethylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S682010-10mg |
4-[(3S)-piperidin-3-ylmethyl]morpholine |
942148-27-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S682010-50mg |
4-[(3S)-piperidin-3-ylmethyl]morpholine |
942148-27-8 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | S682010-100mg |
4-[(3S)-piperidin-3-ylmethyl]morpholine |
942148-27-8 | 100mg |
$ 230.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016834-1g |
4-[(3S)-Piperidin-3-ylmethyl]morpholine |
942148-27-8 | 95% | 1g |
¥4466.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01016834-5g |
4-[(3S)-Piperidin-3-ylmethyl]morpholine |
942148-27-8 | 95% | 5g |
¥8925.0 | 2024-04-17 | |
| Enamine | EN300-202046-0.05g |
4-{[(3S)-piperidin-3-yl]methyl}morpholine |
942148-27-8 | 94% | 0.05g |
$101.0 | 2023-09-16 | |
| Enamine | EN300-202046-0.1g |
4-{[(3S)-piperidin-3-yl]methyl}morpholine |
942148-27-8 | 94% | 0.1g |
$152.0 | 2023-09-16 | |
| Enamine | EN300-202046-0.25g |
4-{[(3S)-piperidin-3-yl]methyl}morpholine |
942148-27-8 | 94% | 0.25g |
$216.0 | 2023-09-16 | |
| Enamine | EN300-202046-0.5g |
4-{[(3S)-piperidin-3-yl]methyl}morpholine |
942148-27-8 | 94% | 0.5g |
$407.0 | 2023-09-16 | |
| Enamine | EN300-202046-1.0g |
4-{[(3S)-piperidin-3-yl]methyl}morpholine |
942148-27-8 | 94% | 1g |
$0.0 | 2023-06-08 |
4-(3S)-piperidin-3-ylmethylmorpholine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 4-(3S)-piperidin-3-ylmethylmorpholine
Comprehensive Overview of 4-(3S)-piperidin-3-ylmethylmorpholine (CAS No. 942148-27-8): Structure, Applications, and Research Insights
The compound 4-(3S)-piperidin-3-ylmethylmorpholine (CAS No. 942148-27-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. This piperidine-morpholine hybrid features a stereocenter at the 3S position, which is critical for its biological activity and synthetic applications. Its molecular framework combines the morpholine ring—a common pharmacophore in drug design—with a piperidine moiety, making it a versatile intermediate for developing central nervous system (CNS) therapeutics, enzyme inhibitors, and ligands for receptor modulation.
Recent trends in drug discovery highlight the growing demand for chiral building blocks like 4-(3S)-piperidin-3-ylmethylmorpholine. Researchers are particularly interested in its potential role in targeting G-protein-coupled receptors (GPCRs) and neurotransmitter transporters, aligning with the surge in studies on neurological disorders and precision medicine. The compound’s stereospecificity also makes it valuable for asymmetric synthesis, a hot topic in organic chemistry forums and AI-driven molecular design platforms.
From a synthetic perspective, CAS No. 942148-27-8 is often explored for its N-alkylation and ring-functionalization capabilities. Its morpholine-piperidine scaffold is frequently cited in patents related to kinase inhibitors and allosteric modulators, reflecting industry efforts to address drug resistance in oncology and immunology. Notably, its logP and hydrogen-bonding capacity are optimized for blood-brain barrier penetration, a key consideration in CNS drug development.
Environmental and regulatory aspects of 4-(3S)-piperidin-3-ylmethylmorpholine are equally pertinent. With increasing focus on green chemistry, researchers are investigating solvent-free synthesis routes and biocatalytic methods to produce this compound sustainably. These efforts resonate with broader queries about eco-friendly intermediates in search engines and AI-based literature analysis tools.
In summary, 942148-27-8 represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual-ring system and 3S-configuration offer multifaceted applications, from neuropharmacology to catalysis, while aligning with contemporary interests in AI-assisted drug discovery and sustainable synthesis. Future research may further elucidate its role in personalized therapeutics and high-throughput screening platforms.
942148-27-8 (4-(3S)-piperidin-3-ylmethylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)